8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride
Overview
Description
“8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride” is a derivative of coumarin . Coumarins, or benzopyran-2-ones, are a group of naturally occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
The synthesis of coumarin derivatives has been a focus for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties . Various synthesis methods have been developed, particularly under green conditions such as using green solvents and catalysts .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxyacetophenone", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 2-hydroxyacetophenone and ethyl acetoacetate in the presence of ammonium acetate to form 3-(2-hydroxyphenyl)-1-(ethoxycarbonyl)prop-2-en-1-one.", "Step 2: Reduction of the above product using sodium borohydride in ethanol to form 3-(2-hydroxyphenyl)-1-(ethoxycarbonyl)prop-2-en-1-ol.", "Step 3: Cyclization of the above product using hydrochloric acid to form 8-hydroxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid ethyl ester.", "Step 4: Hydrolysis of the above product using sodium hydroxide in water to form 8-hydroxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid.", "Step 5: Conversion of the above product to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
| 2613385-51-4 | |
Molecular Formula |
C10H12ClNO3 |
Molecular Weight |
229.66 g/mol |
IUPAC Name |
8-amino-3,4-dihydro-2H-chromene-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C10H11NO3.ClH/c11-8-3-1-2-6-4-7(10(12)13)5-14-9(6)8;/h1-3,7H,4-5,11H2,(H,12,13);1H |
InChI Key |
RXIKECOWYSJJMF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(COC2=C1C=CC=C2N)C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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